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Compound of Interest

Compound Name: 4-Nitroaniline

Cat. No.: B120555 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-Nitroaniline (p-Nitroaniline), a key

chemical intermediate. It covers its fundamental properties, synthesis protocols, significant

applications in research and industry, and essential safety information.

Core Properties of 4-Nitroaniline
4-Nitroaniline, also known as p-nitroaniline or 1-amino-4-nitrobenzene, is an organic

compound that presents as a bright yellow crystalline powder with a faint, ammonia-like odor[1]

[2]. It is a crucial intermediate in the synthesis of various organic compounds, including dyes,

antioxidants, pharmaceuticals, and corrosion inhibitors[3][4].

The quantitative properties of 4-Nitroaniline are summarized in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₆H₆N₂O₂ [1][3]

Molecular Weight 138.12 g/mol [1][5]

CAS Number 100-01-6 [1]

Appearance
Bright yellow crystalline

powder or flakes
[1][2]

Melting Point
146 to 149 °C (295 to 300 °F;

419 to 422 K)
[3]

Boiling Point 332 °C (630 °F; 605 K) [3]

Density 1.437 g/mL (solid) [3]

Solubility in Water 0.08 g/100 mL at 18.5 °C [1][6]

Solubility in other solvents
Soluble in ethanol, ether, and

mineral acids.
[7][8]

Vapor Pressure 0.00002 mmHg at 20 °C [3]

Flash Point
213.0 °C (415.4 °F) - closed

cup
[5]

Synthesis and Reaction Chemistry
4-Nitroaniline is produced on an industrial scale and can also be synthesized through various

laboratory methods.

The primary industrial route for producing 4-Nitroaniline involves the amination of 4-

nitrochlorobenzene. In this process, 4-nitrochlorobenzene is heated with aqueous ammonia in

an autoclave at high temperatures and pressures[3][9].

Reaction: ClC₆H₄NO₂ + 2 NH₃ → H₂NC₆H₄NO₂ + NH₄Cl[3]

A common laboratory synthesis involves the nitration of aniline. The amino group (-NH₂) in

aniline is a strong activating group, which would lead to uncontrolled oxidation and multiple

nitration products. Therefore, the amino group must first be protected, typically by acetylation,
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before the nitration step. The acetyl group is then removed via hydrolysis to yield the final

product[3].

Step 1: Protection (Acetylation)

Step 2: Electrophilic Aromatic Substitution (Nitration)

Step 3: Deprotection (Hydrolysis)

Aniline

Acetanilide

 Acetic Anhydride 
 (CH₃CO)₂O 

4-Nitroacetanilide

 HNO₃ / H₂SO₄ 
 < 35°C 

4-Nitroaniline

 Acid (e.g., H₂SO₄ or HCl) 
 Heat 

Peptide-pNA Substrate
(Colorless) Protease

 Binds to
Active Site Cleaved Peptide + 4-Nitroaniline (pNA)

(Yellow Product)

 Catalyzes
Hydrolysis Spectrophotometer

(Measure Absorbance at 405-410 nm)
 Absorbs Light 
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Bacterial Degradation Pathway of a Substituted Nitroaniline

2-Chloro-4-Nitroaniline

4-Amino-3-Chlorophenol

 Monooxygenase 
 (Removes -NO₂) 

6-Chlorohydroxyquinol

 Oxidative Deamination 
 (Removes -NH₂) 

Ring Cleavage Products

 Dioxygenase 
 (Ring Fission) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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